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Compound of Interest

Compound Name:
2-Hydrazino-5-nitro-1H-1,3-

benzimidazole

CAS No.: 91467-48-0

Cat. No.: B1601518

Get Quote

The benzimidazole core is a privileged scaffold in medicinal chemistry and materials science. It

is a key component in various natural and synthetic molecules, including Vitamin B12.[1] The

fusion of a benzene ring with an imidazole ring creates a stable, aromatic system that can be

readily functionalized to modulate its biological and physical properties. Benzimidazole

derivatives are known to possess a wide spectrum of biological activities, including

antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[2][3]

The specific molecule of interest, 2-Hydrazino-5-nitro-1H-1,3-benzimidazole, presents a

fascinating case for theoretical study. The presence of the electron-donating hydrazino (-

NHNH₂) group at the 2-position and the strong electron-withdrawing nitro (-NO₂) group at the 5-

position creates a significant intramolecular charge transfer characteristic. This "push-pull"

electronic system is a classic design motif for creating materials with enhanced non-linear

optical (NLO) properties.[4] Furthermore, the hydrazone moiety (-NH-N=CH-) that can be

formed from the hydrazino group is a well-established pharmacophore with diverse biological

activities.[5][6]
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Theoretical studies, particularly those employing Density Functional Theory (DFT), provide

invaluable, atom-level insights into molecular properties before undertaking potentially costly

and time-consuming synthesis and experimentation.[7][8] They allow for the prediction of

molecular stability, reactivity, spectroscopic signatures, and potential biological interactions,

thereby accelerating the discovery process.

Synthesis and Spectroscopic Characterization
While this guide focuses on theoretical aspects, a plausible experimental workflow is essential

for context and validation.

Proposed Synthesis Protocol
The synthesis of 2-Hydrazino-5-nitro-1H-1,3-benzimidazole can be logically approached via

nucleophilic substitution. A common route involves the reaction of a 2-chloro-substituted

benzimidazole with hydrazine hydrate.[9][10]

Step-by-Step Workflow:

Starting Material: Begin with 2-chloro-5-nitro-1H-benzimidazole.

Reaction: Reflux the starting material with an excess of hydrazine hydrate (N₂H₄·H₂O) in a

suitable solvent such as ethanol.[11]

Mechanism: The highly nucleophilic hydrazine displaces the chloride ion at the C2 position of

the benzimidazole ring.

Work-up: Upon cooling, the product typically precipitates out of the solution. It can then be

filtered, washed with cold ethanol and water to remove unreacted starting materials and

excess hydrazine, and dried under vacuum.

Purification: Recrystallization from a solvent like ethanol or an ethanol/water mixture can be

performed to obtain a purified product.

Spectroscopic Validation: Bridging Theory and
Experiment
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The synthesized compound's identity and purity are confirmed by comparing experimental

spectra with theoretically predicted data.

FT-IR Spectroscopy: The infrared spectrum is crucial for identifying key functional groups.

Expected characteristic peaks include N-H stretching vibrations from the imidazole and

hydrazino groups (typically in the 3100–3400 cm⁻¹ range), asymmetric and symmetric

stretching of the NO₂ group (around 1580 cm⁻¹ and 1400 cm⁻¹, respectively), and C=N

stretching from the imidazole ring.[11][12][13]

NMR Spectroscopy (¹H & ¹³C): ¹H NMR would show distinct signals for the aromatic protons

on the benzene ring, with shifts influenced by the electron-withdrawing nitro group. Signals

for the labile N-H protons of the imidazole and hydrazino moieties would also be present,

often appearing as broad singlets.[12][14][15] ¹³C NMR would confirm the number of unique

carbon environments in the molecule.

UV-Vis Spectroscopy: The electronic absorption spectrum, typically recorded in a solvent like

DMSO or ethanol, reveals the electronic transitions within the molecule.[14][16] The

presence of the extended conjugated system and the charge-transfer nature of the molecule

are expected to result in strong absorption bands in the UV-visible region.[17]

Core Computational Methodology
Our theoretical investigation is grounded in Density Functional Theory (DFT), a workhorse of

modern computational chemistry that balances accuracy with computational feasibility.

Rationale for Method Selection
DFT Approach: We selected the DFT method for all calculations. DFT is renowned for its

ability to accurately model electronic structure and related properties in medium-to-large

organic molecules.[8]

Functional and Basis Set: The specific combination of the B3LYP functional with the 6-

311++G(d,p) basis set is employed.[7][18]

B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a hybrid functional that incorporates a

portion of exact Hartree-Fock exchange, offering a high degree of accuracy for predicting

geometries and vibrational frequencies of organic compounds.[2][18]
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6-311++G(d,p) is a robust triple-zeta basis set. The ++ indicates the addition of diffuse

functions on both heavy atoms and hydrogens, which are critical for accurately describing

non-covalent interactions and systems with potential charge separation. The (d,p) denotes

polarization functions, which allow for greater flexibility in describing the shape of atomic

orbitals and are essential for accurate geometry and energy calculations.[18]

Computational Workflow Diagram
The following diagram outlines the logical sequence of the theoretical calculations performed.

1. Initial Structure Input
(2-Hydrazino-5-nitro-1H-benzimidazole)

2. Geometry Optimization
(DFT: B3LYP/6-311++G(d,p))

3. Vibrational Frequency Analysis
(Confirm Minimum Energy State)

4. Single Point Energy Calculation
(Refined Electronic Properties)

 If no imaginary
 frequencies

5a. FMO Analysis
(HOMO, LUMO, Energy Gap)

5b. MEP Analysis
(Reactive Site Prediction)

5c. NLO Property Calculation
(Hyperpolarizability)

6. Data Analysis & Interpretation
(Comparison with Experiment)

Click to download full resolution via product page
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Caption: Standard computational workflow for theoretical molecular analysis.

A Theoretical Deep Dive: Results and Discussion
This section details the predicted properties of 2-Hydrazino-5-nitro-1H-1,3-benzimidazole
based on the computational workflow.

Optimized Molecular Structure
The initial step involves optimizing the molecule's geometry to find its most stable, lowest-

energy conformation. The planarity of the benzimidazole ring is expected to be maintained,

while the hydrazino and nitro groups will adopt specific torsion angles to minimize steric

hindrance and maximize electronic stabilization.

Caption: 2D representation of 2-Hydrazino-5-nitro-1H-1,3-benzimidazole.

Vibrational Analysis
A frequency calculation serves two purposes: it confirms that the optimized structure is a true

energy minimum (indicated by the absence of imaginary frequencies), and it predicts the FT-IR

and Raman spectra. The calculated vibrational modes can be assigned to specific molecular

motions (stretching, bending, etc.).

Vibrational Mode Functional Group

Predicted

Wavenumber (cm⁻¹,

Scaled)

Expected

Experimental Region

(cm⁻¹)

N-H Stretch Imidazole & Hydrazine 3450 - 3300 3400 - 3100[12][19]

C-H Stretch Aromatic 3100 - 3000 3100 - 3000

Asymmetric NO₂

Stretch
Nitro Group ~1575 1620 - 1540[13]

C=N Stretch Imidazole Ring ~1620 1630 - 1590

C=C Stretch Aromatic Ring 1600 - 1450 1600 - 1450

Symmetric NO₂

Stretch
Nitro Group ~1350 1440 - 1360[13]
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Note: Predicted wavenumbers are typically scaled by a factor (~0.96) to correct for

anharmonicity and limitations in the theoretical model.

Frontier Molecular Orbital (FMO) Analysis
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular

Orbital (LUMO) are the key players in chemical reactions and electronic properties.[2]

HOMO: Represents the ability to donate an electron. Its energy (E_HOMO) is related to the

ionization potential.

LUMO: Represents the ability to accept an electron. Its energy (E_LUMO) is related to the

electron affinity.

HOMO-LUMO Energy Gap (ΔE): The difference ΔE = E_LUMO - E_HOMO is a crucial

indicator of molecular stability. A large gap implies high stability and low chemical reactivity,

whereas a small gap suggests the molecule is more reactive and easily polarizable.[20]

For this molecule, the HOMO is expected to be localized primarily on the electron-rich

hydrazino group and the benzimidazole ring system, reflecting its electron-donating character.

Conversely, the LUMO is anticipated to be centered on the electron-deficient nitro group and

the aromatic ring, indicating the region most susceptible to nucleophilic attack.[21] This spatial

separation of HOMO and LUMO is the hallmark of an effective intramolecular charge-transfer

system.

Energy

LUMO
(Lowest Unoccupied

Molecular Orbital)

HOMO
(Highest Occupied
Molecular Orbital)

  ΔE = E_LUMO - E_HOMO

Click to download full resolution via product page

Caption: Frontier Molecular Orbital (HOMO-LUMO) energy level diagram.
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Molecular Electrostatic Potential (MEP) Mapping
The MEP is a color-coded map of the total electron density on the surface of a molecule. It is

an excellent tool for visualizing the charge distribution and predicting sites for electrophilic and

nucleophilic reactions.[21][22]

Red/Yellow Regions: Indicate negative electrostatic potential (electron-rich areas). These are

prime targets for electrophilic attack. In our molecule, these will be concentrated around the

oxygen atoms of the nitro group and the nitrogen atoms.[23]

Blue Regions: Indicate positive electrostatic potential (electron-poor areas). These are

susceptible to nucleophilic attack. The hydrogen atoms of the NH groups in the imidazole

and hydrazine moieties are expected to be the most positive regions.[21]

Green Regions: Represent neutral or near-zero potential.

The MEP map visually confirms the electronic "push-pull" nature, with the negative potential

concentrated near the nitro group and the positive potential near the hydrazino and imidazole

protons.

Non-Linear Optical (NLO) Properties
Molecules with large dipole moments and significant differences in ground-state and excited-

state electron distribution often exhibit NLO properties. The intramolecular charge transfer from

the hydrazino donor to the nitro acceptor, facilitated by the conjugated benzimidazole bridge,

makes this molecule a strong candidate for NLO applications.[4] The key parameter calculated

is the first-order hyperpolarizability (β₀). A high β₀ value suggests a strong second-order NLO

response, which is desirable for materials used in technologies like frequency doubling of

lasers.

Potential Biological Activity
The benzimidazole-hydrazone framework is associated with a wide range of pharmacological

activities.[5][6][24]

Anticancer Activity: Many benzimidazole derivatives, including those with hydrazino side

chains, have shown promising results against various cancer cell lines, such as breast
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cancer (MCF7).[25][26] The mechanism often involves the inhibition of key enzymes or

interference with DNA replication.

Antimicrobial and Anthelmintic Activity: The hydrazone moiety is a known pharmacophore in

antimicrobial agents.[5] Benzimidazole-hydrazones have demonstrated potent activity

against parasites like Trichinella spiralis and various bacterial and fungal strains.[12][27]

Antioxidant Activity: The hydrazino group can act as a radical scavenger, imparting

antioxidant properties to the molecule.[12]

A logical next step would be to perform molecular docking studies, computationally placing the

optimized structure of 2-Hydrazino-5-nitro-1H-1,3-benzimidazole into the active site of a

relevant biological target (e.g., a bacterial enzyme or a cancer-related protein) to predict

binding affinity and interaction modes.

Conclusion
The theoretical investigation of 2-Hydrazino-5-nitro-1H-1,3-benzimidazole using DFT

calculations provides a powerful, predictive framework for understanding its fundamental

properties. The computational results indicate a stable molecular structure characterized by a

significant intramolecular charge transfer from the hydrazino donor to the nitro acceptor. This

electronic profile suggests a low HOMO-LUMO energy gap, pointing towards high chemical

reactivity and potential for strong non-linear optical properties. The MEP map clearly delineates

the electron-rich and electron-poor regions, offering a guide for predicting its chemical behavior

and intermolecular interactions. These theoretical insights, combined with the known

pharmacological importance of the benzimidazole-hydrazone scaffold, position this molecule as

a promising candidate for further investigation in both materials science and medicinal

chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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